Cas no 690632-81-6 (2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE)

2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE structure
690632-81-6 structure
Product Name:2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE
CAS No:690632-81-6
MF:C8H8N4O3
MW:208.174120903015
CID:841295
PubChem ID:9584422
Update Time:2025-04-19

2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE Chemical and Physical Properties

Names and Identifiers

    • 2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE
    • J-505431
    • SR-01000631776-1
    • 2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)-N-hydroxyacetimidamide
    • HMS555E22
    • CCG-41722
    • 2-(2,1,3-Benzoxadiazol-5-yloxy)-N-hydroxyethanimidamide
    • 2-(2,1,3-Benzoxadiazol-5-yloxy)-N'-hydroxyethane imidamide
    • 690632-81-6
    • DTXSID101204529
    • Inchi: 1S/C8H8N4O3/c9-8(10-13)4-14-5-1-2-6-7(3-5)12-15-11-6/h1-3,13H,4H2,(H2,9,10)
    • InChI Key: LXLDEOOZYWLZAU-UHFFFAOYSA-N
    • SMILES: O(C/C(=N/O)/N)C1C=CC2C(C=1)=NON=2

Computed Properties

  • Exact Mass: 208.05974
  • Monoisotopic Mass: 208.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Melting Point: 143-144°C
  • PSA: 106.76

2-(2,1,3-BENZOXADIAZOL-5-YLOXY)-N'-HYDROXYETHANIMIDAMIDE Security Information

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